Cas no 68225-61-6 ((R)-2-(3,4-dimethoxyphenyl)propan-1-amine)

• Product Name: (R)-2-(3,4-dimethoxyphenyl)propan-1-amine
• CAS No: 68225-61-6
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6103493
• PubChem ID: 12751749
• Update Time: 2025-05-25

(R)-2-(3,4-dimethoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3,4-dimethoxyphenyl)propan-1-amine
• SCHEMBL1022684
• EN300-6507489
• CS-0312386
• 68225-61-6
• (2R)-2-(3,4-dimethoxyphenyl)propan-1-amine

• Inchi： 1S/C11H17NO2/c1-8(7-12)9-4-5-10(13-2)11(6-9)14-3/h4-6,8H,7,12H2,1-3H3/t8-/m0/s1
• InChI Key： RRARQHPQZWUMFW-QMMMGPOBSA-N
• SMILES： C(N)[C@@H](C1=CC=C(OC)C(OC)=C1)C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (R)-2-(3,4-dimethoxyphenyl)propan-1-amine

(R)-2-(3,4-Dimethoxyphenyl)Propan-1-Amine (CAS No: 68225-61-6)

(R)-2-(3,4-Dimethoxyphenyl)Propan-1-Amine, also known by its CAS registry number 68225-61-6, is a chiral organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a propaneamine backbone attached to a dimethoxy-substituted phenyl group. The presence of the methoxy groups at the 3 and 4 positions of the phenyl ring imparts specific electronic and steric properties to the molecule, making it a valuable building block in the construction of complex organic molecules.

The synthesis of (R)-2-(3,4-Dimethoxyphenyl)Propan-1-Amine has been extensively studied, with researchers focusing on developing efficient and scalable methods for its preparation. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, ensuring high optical purity, which is critical for its use in drug development. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing a chiral catalyst to achieve excellent enantioselectivity in the formation of this amine derivative.

In terms of biological activity, (R)-2-(3,4-Dimethoxyphenyl)Propan-1-Amine has shown potential as a precursor for bioactive compounds. Its ability to undergo various nucleophilic substitutions and additions makes it a versatile intermediate in medicinal chemistry. For example, researchers have employed this compound as a starting material for the synthesis of opioid receptor agonists and antagonists, demonstrating its role in drug discovery efforts.

Recent studies have also explored the use of (R)-2-(3,4-Dimethoxyphenyl)Propan-1-Amine in click chemistry reactions, where its amine functionality facilitates the formation of stable covalent bonds with alkynes or azides under mild conditions. This has opened new avenues for constructing complex molecular architectures with precision and efficiency.

The physical properties of this compound are well-documented, with a melting point of approximately 98°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications.

In conclusion, (R)-2-(3,4-Dimethoxyphenyl)Propan-1-Amine (CAS No: 68225-61-6) stands out as an essential intermediate in organic synthesis due to its unique structure and versatile reactivity. With ongoing research focusing on optimizing its synthesis and exploring new applications, this compound continues to play a pivotal role in advancing chemical science and pharmaceutical development.